Cas no 139219-11-7 (Azocine, octahydro-1-(3-methoxyphenyl)-)

• Product Name: Azocine, octahydro-1-(3-methoxyphenyl)-
• CAS No: 139219-11-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1263770
• Update Time: 2024-08-04

Azocine, octahydro-1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Azocine, octahydro-1-(3-methoxyphenyl)-

• Inchi： 1S/C14H21NO/c1-16-14-9-7-8-13(12-14)15-10-5-3-2-4-6-11-15/h7-9,12H,2-6,10-11H2,1H3
• InChI Key： OTMGRPYJKGSBLX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CCCCCCC1

Computed Properties

• Exact Mass: 219.16243

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±25.0 °C(Predicted)
• PSA: 12.47
• pka: 5.86±0.40(Predicted)